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Compound of Interest

Compound Name: Tigloylgomisin H

Cat. No.: B211272

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tigloylgomisin H is a dibenzocyclooctadiene lignan isolated from Schisandra chinensis.
Lignans from this plant have garnered significant attention for their diverse pharmacological
activities, including anti-inflammatory, antioxidant, hepatoprotective, and anticancer effects.[1]
[2] Related compounds, such as gomisin A, gomisin N, and schisantherin C, have
demonstrated cytotoxic effects against various cancer cell lines, often through mechanisms
involving apoptosis induction and cell cycle arrest.[3][4][5] These findings suggest that
Tigloylgomisin H holds potential as a therapeutic agent.

These application notes provide a comprehensive experimental framework to investigate the in
vitro cellular effects of Tigloylgomisin H, with a focus on its potential anti-cancer properties.
The protocols outlined below detail methods for assessing cell viability, apoptosis, cell cycle
progression, and the modulation of key signaling pathways.

Experimental Design and Workflow

The overall experimental workflow is designed to systematically characterize the cellular
response to Tigloylgomisin H treatment.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b211272?utm_src=pdf-interest
https://www.benchchem.com/product/b211272?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11984061/
https://www.mskcc.org/cancer-care/integrative-medicine/herbs/schisandra
https://sentosacy.com/wp-content/uploads/2024/01/Schisandra-chinensis-Antiproliferative.pdf
https://www.mdpi.com/2075-1729/11/8/858
https://pubmed.ncbi.nlm.nih.gov/23085209/
https://www.benchchem.com/product/b211272?utm_src=pdf-body
https://www.benchchem.com/product/b211272?utm_src=pdf-body
https://www.benchchem.com/product/b211272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b211272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Preparation
Cell Line Selection & Tigloylgomisin H
Culture Stock Solution

(p

. )
rimary Screer}ing

y

Cell Viability Assay
(MTT/CCK-8)

Dgse-response

CCSO Determinatior)
N\ )

Select concentrations Select concentrations Select concentrations

Mechan stic Studies
Y

Apoptosis Assay ell Cycle Analysis .

((Annexm V/PI)) ( (Flow Cytometry) Western Blot Analysis

Data Avnalysis

Data Interpretation &
Conclusion

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b211272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing
[Tigloylgomisin H)

Upregulates

ownregulates

(Pro-apoptotic)

Promotes permeabilization /Inhibits permeabilization

Cancer Cell

Bax Bcl-2
(Anti-apoptotic)

Mitochondrion

Releases

Cytochrome ¢

A ctivates

Caspase-9

A ctivates

Apoptosis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5

Tech Support


https://www.benchchem.com/product/b211272?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b211272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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